Cas no 581-05-5 (α-MSH)

• Product Name: α-MSH
• CAS No: 581-05-5
• MF: C₇₇H₁₀₉N₂₁O₁₉S
• MW: 1664.88367533684
• MDL: MFCD00133062
• CID: 371110
• Update Time: 2025-04-19

α-MSH Chemical and Physical Properties

Names and Identifiers

• a-Melanotropin (swine)
• α-Melanocyte stimulating hormone
• AC-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-NH2
• ALPHA-MELANOCYTE STIMULATING HORMONE
• A-MELANOCYTE STIMULATING HORMONE*SYNTHETIC
• α-MSH
• α-MSH ,Acetyl-ACTH (1-13) amide, α-Melanotropin (human)
• Ac-SYSMEHFRWGKPV-NH2
• MSH
• α-Melanocyte-Stimulating Hormone (MSH), amide

• MDL： MFCD00133062
• Inchi： 1S/C77H109N21O19S/c1-42(2)64(65(79)106)97-75(116)61-20-13-30-98(61)76(117)54(18-10-11-28-78)88-62(103)38-85-66(107)57(34-46-36-84-50-17-9-8-16-49(46)50)94-67(108)51(19-12-29-83-77(80)81)89-70(111)55(32-44-14-6-5-7-15-44)92-72(113)58(35-47-37-82-41-86-47)95-68(109)52(25-26-63(104)105)90-69(110)53(27-31-118-4)91-74(115)60(40-100)96-71(112)56(33-45-21-23-48(102)24-22-45)93-73(114)59(39-99)87-43(3)101/h5-9,14-17,21-24,36-37,41-42,51-61,64,84,99-100,102H,10-13,18-20,25-35,38-40,78H2,1-4H3,(H2,79,106)(H,82,86)(H,85,107)(H,87,101)(H,88,103)(H,89,111)(H,90,110)(H,91,115)(H,92,113)(H,93,114)(H,94,108)(H,95,109)(H,96,112)(H,97,116)(H,104,105)(H4,80,81,83)/t51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,64+/m0/s1
• InChI Key： WHNFPRLDDSXQCL-QLUMQNPSSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CCC(=O)O)C(N[C@@H](CC1=CNC=N1)C(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(NCC(N[C@@H](CCCCN)C(N1CCC[C@H]1C(N[C@@H](C(N)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC(C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1663.79000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 118
• Rotatable Bond Count: 64
• Complexity: 3370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 643

Experimental Properties

• Density: 1.0000
• Water Partition Coefficient: Soluble in water (~1 mg/ml).
• PSA: 668.28000
• LogP: 2.68340

α-MSH Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents